Cas no 1804413-28-2 (2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile)
1804413-28-2 structure
Product Name:2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile
CAS No:1804413-28-2
MF:C9H5Br2F2NO
MW:340.946907758713
CID:4706233
Update Time:2023-08-15
2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile
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- Inchi: 1S/C9H5Br2F2NO/c10-6-4-8(15-9(12)13)7(11)3-5(6)1-2-14/h3-4,9H,1H2
- InChI Key: HZAZDMQPVFEXGS-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=CC=1CC#N)Br)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- Topological Polar Surface Area: 33
2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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